Cas no 941294-50-4 (Ethyl 2-(t-butoxycarbonylamino)oxazole-5-carboxylate)

• Product Name: Ethyl 2-(t-butoxycarbonylamino)oxazole-5-carboxylate
• CAS No: 941294-50-4
• MF: C₁₁H₁₆N₂O₅
• MW: 256.255143165588
• MDL: MFCD09475909
• CID: 856307
• PubChem ID: 26369933
• Update Time: 2025-05-19

Ethyl 2-(t-butoxycarbonylamino)oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-((tert-butoxycarbonyl)amino)oxazole-5-carboxylate
• Ethyl 2-((tert-butoxycarbonyl)-amino)oxazole-5-carboxylate
• Ethyl 2-(t-BOC-amino)oxazole-5-carboxylate
• Ethyl 2-(t-butoxycarbonylamino)oxazole-5-carboxylate
• ethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-oxazole-5-carboxylate
• MFCD09475909
• DTXSID60650020
• 941294-50-4
• A859557
• AKOS015838186
• Ethyl2-((tert-butoxycarbonyl)amino)oxazole-5-carboxylate
• Ethyl 2-amino-1,3-oxazole-5-carboxylate, N-BOC protected
• ethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-oxazole-5-carboxylate;
• KKWALHUVCIYBSO-UHFFFAOYSA-N
• BS-24675
• ethyl 2-{[(tert-butoxy)carbonyl]amino}-1,3-oxazole-5-carboxylate
• SCHEMBL12491653
• Ethyl 2-(Boc-amino)oxazole-5-carboxylate

• MDL： MFCD09475909
• Inchi： 1S/C11H16N2O5/c1-5-16-8(14)7-6-12-9(17-7)13-10(15)18-11(2,3)4/h6H,5H2,1-4H3,(H,12,13,15)
• InChI Key： KKWALHUVCIYBSO-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=C(C(=O)OCC)O1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 256.10600
• Monoisotopic Mass: 256.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• PSA: 90.66000
• LogP: 2.27130

Ethyl 2-(t-butoxycarbonylamino)oxazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles

Additional information on Ethyl 2-(t-butoxycarbonylamino)oxazole-5-carboxylate

Ethyl 2-(t-butoxycarbonylamino)oxazole-5-carboxylate (CAS No. 941294-50-4) in Modern Chemical Biology and Medicinal Chemistry

Ethyl 2-(t-butoxycarbonylamino)oxazole-5-carboxylate, identified by the CAS number 941294-50-4, is a significant intermediate in the synthesis of biologically active compounds. This compound belongs to the oxazole class, which has garnered considerable attention in pharmaceutical research due to its versatile structural framework and potential applications in drug development. The presence of a t-butoxycarbonylamino (Boc) group in its structure enhances its utility as a protecting group in peptide synthesis, making it a valuable reagent in medicinal chemistry.

The oxazole moiety, characterized by a five-membered heterocyclic ring containing one oxygen and one nitrogen atom, is known for its stability and reactivity. This structural feature allows ethyl 2-(t-butoxycarbonylamino)oxazole-5-carboxylate to participate in various chemical transformations, including nucleophilic substitutions and condensation reactions. These properties make it a cornerstone in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, ethyl 2-(t-butoxycarbonylamino)oxazole-5-carboxylate has been explored in the context of drug discovery and development. Its role as a precursor in the synthesis of oxazole-based scaffolds has been highlighted in several studies. For instance, researchers have utilized this compound to develop new inhibitors targeting specific biological pathways. The oxazole ring is particularly interesting because it can mimic natural products and bioactive molecules, providing a scaffold for designing drugs with enhanced binding affinity and selectivity.

One notable application of ethyl 2-(t-butoxycarbonylamino)oxazole-5-carboxylate is in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, including signal transduction and metabolic regulation. Dysregulation of protease activity is associated with several diseases, such as cancer and inflammation. By incorporating oxazole derivatives into protease inhibitors, researchers aim to develop more effective treatments with improved pharmacokinetic profiles.

Moreover, the Boc group in ethyl 2-(t-butoxycarbonylamino)oxazole-5-carboxylate provides stability under basic conditions, making it an excellent protecting group for amino functions during peptide synthesis. This property is particularly useful in multi-step syntheses where selective protection and deprotection are required. The compound's ability to undergo controlled reactions while maintaining structural integrity has made it indispensable in synthetic organic chemistry.

Recent advancements in computational chemistry have further enhanced the utility of ethyl 2-(t-butoxycarbonylamino)oxazole-5-carboxylate. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in the rational design of drug candidates. These studies have shown that oxazole derivatives can exhibit potent binding to enzymes and receptors, making them promising candidates for therapeutic intervention.

The pharmaceutical industry has also explored ethyl 2-(t-butoxycarbonylamino)oxazole-5-carboxylate as a building block for novel anticancer agents. Oxazole-based compounds have demonstrated efficacy against various cancer cell lines by inhibiting key enzymes involved in tumor growth and proliferation. The Boc group's protecting function ensures that the compound remains stable during synthetic modifications, allowing for the introduction of additional functional groups that enhance its biological activity.

In conclusion, ethyl 2-(t-butoxycarbonylamino)oxazole-5-carboxylate (CAS No. 941294-50-4) is a versatile intermediate with significant applications in chemical biology and medicinal chemistry. Its structural features enable participation in diverse chemical transformations, making it a valuable tool for drug discovery and development. The compound's role as a precursor for oxazole-based scaffolds has been instrumental in designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in synthetic chemistry and pharmaceutical science is likely to grow further.